Cas no 145798-64-7 (Ethanone,2-chloro-1-cyclooctyl-)

• Product Name: Ethanone,2-chloro-1-cyclooctyl-
• CAS No: 145798-64-7
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 101467
• PubChem ID: 19004499
• Update Time: 2025-04-18

Ethanone,2-chloro-1-cyclooctyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-cyclooctyl-
• 2-chloro-1-cyclooctylethanone
• Ethanone, 2-chloro-1-cyclooctyl- (9CI)
• LZFSTAOZPAMORU-UHFFFAOYSA-N
• AKOS017516076
• 145798-64-7
• 2-Chloro-1-cyclooctylethan-1-one
• SCHEMBL9043577
• DTXSID50597293

• Inchi： 1S/C10H17ClO/c11-8-10(12)9-6-4-2-1-3-5-7-9/h9H,1-8H2
• InChI Key： LZFSTAOZPAMORU-UHFFFAOYSA-N
• SMILES： ClCC(C1CCCCCCC1)=O

Computed Properties

• Exact Mass: 188.09691
• Monoisotopic Mass: 188.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07